![molecular formula C21H21N5S B5563261 2-{3-[1-(pyridin-3-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}-1,3-benzothiazole](/img/structure/B5563261.png)
2-{3-[1-(pyridin-3-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}-1,3-benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-{3-[1-(pyridin-3-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}-1,3-benzothiazole” is a complex organic molecule that contains several functional groups and rings, including a pyridine ring, an imidazole ring, a piperidine ring, and a benzothiazole ring . It’s worth noting that both imidazole and piperidine moieties are known for their broad range of chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The imidazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . The piperidine ring is a six-membered heterocycle including one nitrogen atom and five carbon atoms .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the imidazole ring is amphoteric in nature, showing both acidic and basic properties . The piperidine ring could undergo reactions such as hydrogenation, cyclization, cycloaddition, annulation, and amination .Scientific Research Applications
Synthesis and Antimicrobial Activity
Research has demonstrated the synthesis of pyridine derivatives, including compounds structurally similar to "2-{3-[1-(pyridin-3-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}-1,3-benzothiazole", showing variable and modest antimicrobial activities against bacteria and fungi. These compounds are synthesized through various chemical reactions, utilizing amino substituted benzothiazoles and chloropyridine carboxylic acid, leading to a range of derivatives with potential for antimicrobial applications (Patel, Agravat, & Shaikh, 2011; Patel & Agravat, 2007).
Chemical Structure Analysis
Another significant application is the chemical structure analysis of related compounds. For instance, the crystal structure of a compound with a similar structural motif has been determined, offering insights into the planarity and conformation of its molecular structure. This kind of analysis is crucial for understanding the compound's chemical behavior and potential interactions in biological systems (Yıldırım et al., 2006).
Novel Synthesis Methods
Innovative synthesis methods for benzothiazole derivatives have been developed, including the use of novel three-carbon synthons for efficient synthesis. These methods provide a general and efficient approach for heterocyclizations, potentially useful for creating a wide range of compounds with applications in medicinal chemistry (Katritzky et al., 2000).
Antimycobacterial Activity
Some synthesized fluorinated benzothiazolo imidazole compounds, which share structural features with the compound , have shown promising antimicrobial activity. These findings highlight the potential of such compounds in developing new antimicrobial agents, particularly against mycobacterial infections (Sathe et al., 2011).
Antiproliferative Activities
Research on the copper-catalyzed synthesis of chalcogen-benzothiazoles/imidazo[1,2-a]pyridines revealed that some of the obtained products exhibited in vitro antiproliferative activities against human-derived cancer cell lines. This application underscores the potential of these compounds in cancer research and therapy (Guo et al., 2018).
properties
IUPAC Name |
2-[3-[1-(pyridin-3-ylmethyl)imidazol-2-yl]piperidin-1-yl]-1,3-benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5S/c1-2-8-19-18(7-1)24-21(27-19)26-11-4-6-17(15-26)20-23-10-12-25(20)14-16-5-3-9-22-13-16/h1-3,5,7-10,12-13,17H,4,6,11,14-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVQYCXWZAIAKSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC3=CC=CC=C3S2)C4=NC=CN4CC5=CN=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.